Cas no 2358769-06-7 (N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine)

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine structure
2358769-06-7 structure
Product Name:N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine
CAS No:2358769-06-7
MF:C19H20N2O4
MW:340.373105049133
CID:6625231
Update Time:2024-02-02

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine Chemical and Physical Properties

Names and Identifiers

    • N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine
    • Inchi： 1S/C19H20N2O4/c1-4-14-10-15(5-2)12-16(11-14)18(23)20-9-7-6-8-17(19(24)25)21-13(3)22/h1-2,10-12,17H,6-9H2,3H3,(H,20,23)(H,21,22)(H,24,25)/t17-/m0/s1
    • InChI Key： HGWJTAWWZAYZTQ-KRWDZBQOSA-N
    • SMILES： C(O)(=O)[C@H](CCCCNC(=O)C1=CC(C#C)=CC(C#C)=C1)NC(C)=O

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 626.6±55.0 °C(Predicted)
  • pka: 3.64±0.10(Predicted)

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine Production Method

Production Method 1

250288-93-8 250288-93-8
2358769-06-7 2358769-06-7
883106-26-1 883106-26-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran ,  Water ;  18 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
2.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ;  21 h, rt; 1 h, 0 °C
3.1 Solvents: Acetonitrile ,  Water ;  37 °C
Reference
Targeted covalent inhibitors of MDM2 using electrophile-bearing stapled peptides
Charoenpattarapreeda, Jiraborrirak; et al, Chemical Communications (Cambridge, 2019, 55(55), 7914-7917

Production Method 2

1946-82-3 1946-82-3
2358769-06-7 2358769-06-7
883106-26-1 883106-26-1
Reaction Conditions
1.1 Solvents: Acetonitrile ,  Water ;  37 °C
Reference
Targeted covalent inhibitors of MDM2 using electrophile-bearing stapled peptides
Charoenpattarapreeda, Jiraborrirak; et al, Chemical Communications (Cambridge, 2019, 55(55), 7914-7917

Production Method 3

221908-17-4 221908-17-4
883106-26-1 883106-26-1
2358769-06-7 2358769-06-7
883106-26-1 883106-26-1
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ;  21 h, rt; 1 h, 0 °C
2.1 Solvents: Acetonitrile ,  Water ;  37 °C
Reference
Targeted covalent inhibitors of MDM2 using electrophile-bearing stapled peptides
Charoenpattarapreeda, Jiraborrirak; et al, Chemical Communications (Cambridge, 2019, 55(55), 7914-7917

Production Method 4

51329-15-8 51329-15-8
1066-54-2 1066-54-2
2358769-06-7 2358769-06-7
883106-26-1 883106-26-1
Reaction Conditions
1.1 Reagents: Triethylamine ,  Triphenylphosphine Catalysts: Cuprous iodide ,  Tris(dibenzylideneacetone)dipalladium ;  20 h, 65 °C
2.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran ,  Water ;  18 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
3.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ;  21 h, rt; 1 h, 0 °C
4.1 Solvents: Acetonitrile ,  Water ;  37 °C
Reference
Targeted covalent inhibitors of MDM2 using electrophile-bearing stapled peptides
Charoenpattarapreeda, Jiraborrirak; et al, Chemical Communications (Cambridge, 2019, 55(55), 7914-7917

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine Raw materials

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine Preparation Products

N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine Related Literature

2358769-06-7 (N2-Acetyl-N6-(3,5-diethynylbenzoyl)-L-lysine) Related Products

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